Cas no 15125-84-5 (Ethyl 2-hydroxy-5-iodobenzoate)

Ethyl 2-hydroxy-5-iodobenzoate Properties

Names and Identifiers

• Ethyl 2-hydroxy-5-iodobenzoate
• LogP
• Benzoic acid, 2-hydroxy-5-iodo-, ethyl ester
• Ethyl 2-hydroxy-5-iodo-benzoate
• 2-hydroxy-5-iodobenzoic acid ethyl ester
• ethyl 5-iodosalicylate
• WKGNZGPAJWJRDO-UHFFFAOYSA-N
• ethyl 5-iodanyl-2-oxidanyl-benzoate
• 7587AA
• ST2401972
• AB0000745
• A809141
• BENZOIC ACID,2-HYDROXY-5-IODO-,ETHYL ESTER
• MFCD06204739
• 15125-84-5
• ethyl2-hydroxy-5-iodobenzoate
• AKOS015843514
• CS-0151825
• ethyl 2-hydroxy-5-iodobenzoate
• SCHEMBL3895902
• DB-063886
• DS-17814
• I11795
• DTXSID80515167
• BENZOIC ACID, 2-HYDROXY-5-IODO-, ETHYL ESTER
• +Expand

• MDL： MFCD06204739
• InChIKey： WKGNZGPAJWJRDO-UHFFFAOYSA-N
• Inchi： 1S/C9H9IO3/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5,11H,2H2,1H3
• SMILES： IC1C([H])=C([H])C(=C(C(=O)OC([H])([H])C([H])([H])[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 291.95917
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 291.95964g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53